Cas no 131895-50-6 (2,3-Dimethyl-4-pyridinecarbonitrile)

• Product Name: 2,3-Dimethyl-4-pyridinecarbonitrile
• CAS No: 131895-50-6
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 102697
• PubChem ID: 14863275
• Update Time: 2025-06-11

2,3-Dimethyl-4-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile,2,3-dimethyl-
• 2,3-dimethyl-4-Pyridinecarbonitrile
• 4-Pyridinecarbonitrile,2,3-dimethyl-(9CI)
• 2,3-dimethylpyridine-4-carbonitrile
• 4-cyano-2,3-dimethylpyridine
• SCHEMBL3671909
• QBCBKMUZABMXJU-UHFFFAOYSA-N
• 2,3-dimethylisonicotinonitrile
• AKOS023832208
• FT-0723258
• 131895-50-6
• SB53656
• 2,3-Dimethyl-4-pyridinecarbonitrile

• Inchi： 1S/C8H8N2/c1-6-7(2)10-4-3-8(6)5-9/h3-4H,1-2H3
• InChI Key： QBCBKMUZABMXJU-UHFFFAOYSA-N
• SMILES： N1C=CC(C#N)=C(C)C=1C

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68

Additional information on 2,3-Dimethyl-4-pyridinecarbonitrile

2,3-Dimethyl-4-pyridinecarbonitrile (CAS No. 131895-50-6): An Overview of Its Structure, Properties, and Applications

2,3-Dimethyl-4-pyridinecarbonitrile (CAS No. 131895-50-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a pyridine ring substituted with two methyl groups at the 2 and 3 positions and a cyano group at the 4 position. The combination of these functional groups imparts distinctive chemical and physical properties to 2,3-Dimethyl-4-pyridinecarbonitrile, making it a valuable building block in various synthetic processes.

The molecular formula of 2,3-Dimethyl-4-pyridinecarbonitrile is C₉H₉N₂, and its molecular weight is approximately 147.18 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 87 to 89°C, and it has a boiling point of around 250°C at atmospheric pressure.

In terms of its chemical reactivity, 2,3-Dimethyl-4-pyridinecarbonitrile exhibits several notable features. The cyano group (-CN) is highly reactive and can undergo various transformations such as hydrolysis to form carboxylic acids, reduction to form primary amines, and nucleophilic substitution reactions. The presence of the pyridine ring also contributes to the compound's reactivity by providing a basic nitrogen atom that can participate in acid-base reactions and coordinate with metal ions.

2,3-Dimethyl-4-pyridinecarbonitrile has found applications in a wide range of fields due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various drugs and drug candidates. For instance, it has been used in the development of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) active compounds. Recent studies have also explored its potential as a scaffold for designing novel antiviral agents and anticancer drugs.

In materials science, 2,3-Dimethyl-4-pyridinecarbonitrile has been utilized in the synthesis of functional polymers and coordination complexes. Its ability to form stable complexes with metal ions makes it an attractive ligand for constructing metal-organic frameworks (MOFs) with applications in gas storage, catalysis, and sensing. Additionally, the compound's electron-withdrawing cyano group can enhance the electronic properties of polymers, making them suitable for use in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The environmental impact of 2,3-Dimethyl-4-pyridinecarbonitrile is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Research into the biodegradability and ecotoxicity of this compound is ongoing to ensure its safe use in industrial applications.

In conclusion, 2,3-Dimethyl-4-pyridinecarbonitrile (CAS No. 131895-50-6) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure endows it with valuable chemical properties that make it an essential building block in various synthetic processes. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in the scientific community.